Cas no 103059-08-1 (Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro-)

Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro- structure
103059-08-1 structure
Product Name:Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro-
CAS No:103059-08-1
MF:C11H15NO3
MW:209.241703271866
CID:1135472
Update Time:2024-07-27

Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro-
    • Inchi: 1S/C11H15NO3/c1-7-5-8(11(2,3)4)10(13)6-9(7)12(14)15/h5-6,13H,1-4H3
    • InChI Key: JJEHYIOUADLUIA-UHFFFAOYSA-N
    • SMILES: C1(O)=CC([N+]([O-])=O)=C(C)C=C1C(C)(C)C

Computed Properties

  • Exact Mass: 209.105193g/mol
  • Monoisotopic Mass: 209.105193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 209.24g/mol
  • XLogP3: 3.4
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.145±0.06 g/cm3(Predicted)
  • Melting Point: 96-98 °C
  • Boiling Point: 306.2±42.0 °C(Predicted)
  • pka: 10.12±0.24(Predicted)

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